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Compound of Interest

Compound Name: PI3K-IN-19 hydrochloride

Cat. No.: B11934917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PI3K-IN-19 hydrochloride is a small molecule inhibitor targeting the phosphoinositide 3-kinase

(PI3K) family of enzymes.[1] The PI3K pathway is a critical signaling cascade that regulates a

wide range of cellular processes, including cell growth, proliferation, survival, and metabolism.

Dysregulation of this pathway is frequently implicated in the pathogenesis of various diseases,

particularly cancer, making PI3K an attractive target for therapeutic intervention. This technical

guide provides a comprehensive overview of the available data on PI3K-IN-19 hydrochloride,

including its chemical properties, mechanism of action, and relevant experimental data, to

support its application in research and drug development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of PI3K-IN-19 hydrochloride is

presented in the table below. This information is crucial for its handling, storage, and use in

experimental settings.
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Property Value

CAS Number 2132943-80-5

Molecular Formula C₂₃H₂₇ClN₈O₅

Molecular Weight 530.97 g/mol

Source
Extracted from patent WO2017153220, step 5.

[1]

Physical Form Solid

Table 1: Chemical and Physical Properties of PI3K-IN-19 Hydrochloride

Mechanism of Action
PI3K-IN-19 hydrochloride functions as an inhibitor of the phosphoinositide 3-kinase (PI3K)

signaling pathway. The PI3K family is broadly divided into three classes, with Class I being the

most extensively studied in the context of cancer. Upon activation by upstream signals, such as

growth factors binding to receptor tyrosine kinases (RTKs), PI3K phosphorylates

phosphatidylinositol-4,5-bisphosphate (PIP2) to generate phosphatidylinositol-3,4,5-

trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating downstream

effectors, most notably the serine/threonine kinase Akt (also known as protein kinase B).

Activated Akt, in turn, phosphorylates a multitude of substrates, leading to the activation of the

mTOR pathway and the regulation of various cellular functions that promote cell growth and

survival. By inhibiting PI3K, PI3K-IN-19 hydrochloride is expected to block the production of

PIP3, thereby preventing the activation of Akt and its downstream signaling cascade. This

disruption can lead to the inhibition of cell proliferation and the induction of apoptosis in cells

where the PI3K pathway is aberrantly activated.
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Figure 1: PI3K Signaling Pathway and the inhibitory action of PI3K-IN-19 Hydrochloride.

Biological Activity
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While specific IC₅₀ values for PI3K-IN-19 hydrochloride against different PI3K isoforms are

not readily available in the public domain, its origin from patent WO2017153220 indicates that it

has been evaluated for its inhibitory activity. For context, other potent and selective PI3K

inhibitors have been reported with IC₅₀ values in the nanomolar range against various isoforms.

For example, PI3Kγ inhibitor 4 has an IC₅₀ of 40 nM for PI3Kγ, and PKI-179 hydrochloride, a

dual PI3K/mTOR inhibitor, exhibits IC₅₀ values of 8 nM, 24 nM, 74 nM, and 77 nM for PI3K-α,

PI3K-β, PI3K-γ, and PI3K-δ, respectively.[1] Further experimental validation is required to

determine the precise inhibitory profile of PI3K-IN-19 hydrochloride.

Experimental Protocols
Detailed experimental protocols for the evaluation of PI3K-IN-19 hydrochloride are not

explicitly available. However, based on standard methodologies for characterizing PI3K

inhibitors, the following experimental workflows can be proposed.

In Vitro Kinase Assay
This assay is designed to measure the direct inhibitory effect of the compound on the

enzymatic activity of purified PI3K isoforms.
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Figure 2: A generalized workflow for an in vitro PI3K kinase assay.

Methodology:

Reagent Preparation: Prepare assay buffer, purified recombinant PI3K isoforms (α, β, γ, δ),

lipid substrate (e.g., PIP2), and ATP.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b11934917?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Preparation: Prepare a serial dilution of PI3K-IN-19 hydrochloride in a suitable

solvent (e.g., DMSO).

Enzyme Inhibition: Incubate the PI3K enzyme with varying concentrations of PI3K-IN-19
hydrochloride for a predetermined period.

Kinase Reaction: Initiate the kinase reaction by adding the lipid substrate and ATP.

Reaction Termination: Stop the reaction after a specific time.

Detection: Quantify the amount of PIP3 produced using a suitable detection method, such as

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or a luminescence-

based assay.

Data Analysis: Plot the percentage of inhibition against the compound concentration and

determine the IC₅₀ value using non-linear regression analysis.

Cell-Based Pathway Inhibition Assay
This assay assesses the ability of the compound to inhibit the PI3K pathway within a cellular

context.

Methodology:

Cell Culture: Culture a relevant cell line (e.g., a cancer cell line with a known PI3K pathway

mutation) to a suitable confluency.

Compound Treatment: Treat the cells with various concentrations of PI3K-IN-19
hydrochloride for a specified duration.

Cell Lysis: Lyse the cells to extract proteins.

Western Blot Analysis: Perform Western blotting to detect the phosphorylation status of key

downstream targets of the PI3K pathway, such as Akt (at Ser473 and Thr308) and S6

ribosomal protein. A decrease in the phosphorylation of these proteins would indicate

pathway inhibition.
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Data Analysis: Quantify the band intensities to determine the concentration-dependent effect

of the inhibitor.

Conclusion
PI3K-IN-19 hydrochloride is a promising research tool for investigating the role of the PI3K

signaling pathway in various biological and pathological processes. Its identification as a PI3K

inhibitor warrants further detailed characterization of its isoform selectivity, potency, and cellular

effects. The experimental protocols outlined in this guide provide a framework for researchers

to conduct these essential studies. A thorough understanding of its biological activity will be

critical for its potential development as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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